molecular formula C12H14N4O2 B12593245 1H-Indazole, 6-nitro-3-(1-pyrrolidinylmethyl)- CAS No. 315203-38-4

1H-Indazole, 6-nitro-3-(1-pyrrolidinylmethyl)-

Cat. No.: B12593245
CAS No.: 315203-38-4
M. Wt: 246.27 g/mol
InChI Key: NRSKLXDGNBZSMP-UHFFFAOYSA-N
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Description

1H-Indazole, 6-nitro-3-(1-pyrrolidinylmethyl)- is a heterocyclic compound that belongs to the indazole family Indazoles are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications

Preparation Methods

The synthesis of 1H-Indazole, 6-nitro-3-(1-pyrrolidinylmethyl)- involves several steps, typically starting with the formation of the indazole core. Common synthetic routes include:

Mechanism of Action

The mechanism of action of 1H-Indazole, 6-nitro-3-(1-pyrrolidinylmethyl)- involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components. The pyrrolidinylmethyl group may enhance the compound’s binding affinity to certain receptors or enzymes, influencing its biological activity .

Comparison with Similar Compounds

Properties

CAS No.

315203-38-4

Molecular Formula

C12H14N4O2

Molecular Weight

246.27 g/mol

IUPAC Name

6-nitro-3-(pyrrolidin-1-ylmethyl)-2H-indazole

InChI

InChI=1S/C12H14N4O2/c17-16(18)9-3-4-10-11(7-9)13-14-12(10)8-15-5-1-2-6-15/h3-4,7H,1-2,5-6,8H2,(H,13,14)

InChI Key

NRSKLXDGNBZSMP-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C1)CC2=C3C=CC(=CC3=NN2)[N+](=O)[O-]

Origin of Product

United States

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